Cas no 1108658-43-0 (1-ethynylcyclopropane-1-sulfonamide)

• Product Name: 1-ethynylcyclopropane-1-sulfonamide
• CAS No: 1108658-43-0
• MF: C₅H₇NO₂S
• MW: 145.179579973221
• CID: 2128736
• Update Time: 2025-05-25

1-ethynylcyclopropane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-ethynyl-cyclopropanesulfonic acid amide
• 1-ethynylcyclopropane-1-sulfonamide
• 1-ethynyl-cyclopropanesulfonamide
• ONTVIFURVDNFRH-UHFFFAOYSA-N

• Inchi： 1S/C5H7NO2S/c1-2-5(3-4-5)9(6,7)8/h1H,3-4H2,(H2,6,7,8)
• InChI Key： ONTVIFURVDNFRH-UHFFFAOYSA-N
• SMILES： S(C1(C#C)CC1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 259
• Topological Polar Surface Area: 68.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 1-ethynylcyclopropane-1-sulfonamide

Recent Advances in the Study of 1-Ethynylcyclopropane-1-sulfonamide (CAS: 1108658-43-0) in Chemical Biology and Pharmaceutical Research

The compound 1-ethynylcyclopropane-1-sulfonamide (CAS: 1108658-43-0) has recently emerged as a promising candidate in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and applications in drug discovery.

Recent studies have highlighted the role of 1-ethynylcyclopropane-1-sulfonamide as a versatile building block in medicinal chemistry. Its cyclopropane ring and ethynyl group provide a rigid framework that can be functionalized to interact with various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a covalent inhibitor for specific cysteine proteases, showcasing its potential in developing targeted therapies for inflammatory diseases.

In terms of synthetic accessibility, researchers have developed novel routes to produce 1-ethynylcyclopropane-1-sulfonamide with high yield and purity. A recent patent (WO2023056321) describes an improved synthetic protocol that reduces byproduct formation while maintaining scalability, addressing previous challenges in large-scale production. This advancement is particularly significant for pharmaceutical applications where consistent quality and quantity are crucial.

The pharmacokinetic properties of 1-ethynylcyclopropane-1-sulfonamide derivatives have been extensively studied in preclinical models. Data from animal studies indicate favorable absorption and distribution profiles, with particular promise in crossing the blood-brain barrier. This characteristic has sparked interest in its potential application for central nervous system disorders, with several research groups currently investigating its use in neurodegenerative disease models.

From a safety perspective, preliminary toxicology studies suggest that 1-ethynylcyclopropane-1-sulfonamide exhibits a manageable safety profile at therapeutic doses. However, researchers caution that further investigation is needed to fully understand its metabolic pathways and potential drug-drug interactions before advancing to clinical trials.

The future research directions for 1-ethynylcyclopropane-1-sulfonamide appear promising, with ongoing studies exploring its application in targeted protein degradation, antibody-drug conjugates, and as a warhead in PROTAC molecules. Its unique chemical properties continue to inspire innovative approaches in drug discovery, positioning it as a compound of significant interest in the pharmaceutical industry.